N-(10-ethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-3,4-dimethylbenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-(10-ethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-3,4-dimethylbenzenesulfonamide” is a chemical compound with a complex structure . It is related to other compounds such as “11-oxo-N-[2-(4-sulfamoylphenyl)ethyl]-10,11-dihydrodibenzo[b,f][1,4]thiazepine-8-carboxamide” and "N-(10-ethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-3-methyl-4-nitrobenzamide" .
Molecular Structure Analysis
The molecular structure of this compound is complex, with multiple rings and functional groups . It is related to other compounds such as “11-oxo-N-[2-(4-sulfamoylphenyl)ethyl]-10,11-dihydrodibenzo[b,f][1,4]thiazepine-8-carboxamide” and “N-(10-ethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-3-methyl-4-nitrobenzamide” which have similar structures .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include its molecular formula, average mass, and mono-isotopic mass . It is related to other compounds such as “11-oxo-N-[2-(4-sulfamoylphenyl)ethyl]-10,11-dihydrodibenzo[b,f][1,4]thiazepine-8-carboxamide” and “N-(10-ethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-3-methyl-4-nitrobenzamide” which have similar properties .Scientific Research Applications
Catalytic and Asymmetric Reactions
Recent studies have shown that N-(10-ethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-3,4-dimethylbenzenesulfonamide derivatives are used in catalytic and asymmetric reactions. For instance, Munck et al. (2017) demonstrated the use of dibenzo[b,f][1,4]oxazepine derivatives in catalytic enantioselective aza-Reformatsky reactions, achieving high yields and enantioselectivities using chiral ligands (Munck, Sukowski, Vila, Muñoz, & Pedro, 2017). Similarly, Munck et al. (2017) reported the enantioselective addition of Et2Zn to cyclic aldimines using a (R)-VAPOL-Zn(II) complex (Munck, Sukowski, Vila, & Pedro, 2017).
Synthesis of Chiral Derivatives
Ren et al. (2014) successfully achieved the asymmetric alkynylation of cyclic imine dibenzo[b,f][1,4]oxazepines, leading to the synthesis of chiral derivatives with significant enantioselectivity (Ren, Wang, & Liu, 2014). This demonstrates the potential of these compounds in the synthesis of optically active pharmaceuticals.
Development of Novel Heterocyclic Compounds
Zhang et al. (2015) established an efficient method for assembling novel benzo-fused N-heterocycles, including derivatives of dibenzo[b,f][1,4]oxazepines, showcasing the diversity of compounds that can be synthesized using this approach (Zhang et al., 2015).
Pharmaceutical and Medicinal Chemistry
In pharmaceutical and medicinal chemistry, the dibenzo[b,f][1,4]oxazepine scaffold is recognized for its wide range of biological activities. For example, More and Bhanage (2017) reported the asymmetric transfer hydrogenation of these compounds, producing biologically active derivatives with high enantioselectivity (More & Bhanage, 2017). Additionally, Sapegin et al. (2018) demonstrated the role of primary sulfonamide groups in enabling the construction of [1,4]oxazepine rings and acting as enzyme prosthetic groups in carbonic anhydrase inhibitors (Sapegin, Kalinin, Angeli, Supuran, & Krasavin, 2018).
Properties
IUPAC Name |
N-(5-ethyl-6-oxobenzo[b][1,4]benzoxazepin-8-yl)-3,4-dimethylbenzenesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N2O4S/c1-4-25-20-7-5-6-8-22(20)29-21-12-10-17(14-19(21)23(25)26)24-30(27,28)18-11-9-15(2)16(3)13-18/h5-14,24H,4H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QIVCMRNSMDNVNE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=CC=CC=C2OC3=C(C1=O)C=C(C=C3)NS(=O)(=O)C4=CC(=C(C=C4)C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N2O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.